Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: methyl 2-oxo-1H-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C10H8N2O3/c1-15-10(14)7-5-6-3-2-4-11-8(6)12-9(7)13/h2-5H,1H3,(H,11,12,13)
• InChI Key: SARKFCNRDVFZQG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(NC1=O)N=CC=C2
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID60490968
• Molecular Weight: 204.18 g/mol
• CAS RN: 60467-73-4

Description

“Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate” is a heterocyclic compound. It is a part of the 1,8-naphthyridines class of compounds, which have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, including “Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate”, has been achieved through various methods such as multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one.

Molecular Structure Analysis

The molecular structure of “Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate” is represented by the empirical formula C11H10N2O3. The SMILES string for this compound is CCOC(=O)C1=Cc2cccnc2NC1=O.

Physical And Chemical Properties Analysis

“Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate” is a solid compound. It has a molecular weight of 218.21.

Scientific Research Applications

Gastric Antisecretory Properties

Methyl 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate derivatives have been identified for their potent gastric antisecretory properties. Studies demonstrate that certain compounds within this group can significantly lower total acid output in rat models, showing more potency than cimetidine, a commonly used medication for reducing stomach acid. These findings suggest potential applications in treating conditions related to excessive stomach acid secretion (Santilli, Scotese, Bauer, & Bell, 1987).

Antibacterial Evaluation

Research on 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid esters, carbonitriles, and carboxamides has highlighted their effectiveness against Escherichia coli and other gram-negative bacterial pathogens. Some derivatives, particularly the ethyl and butyl esters, have shown significant protective effects against these infections in mice models (Santilli, Scotese, & Yurchenco, 1975).

Novel Synthesis Methods and Biological Evaluation

A new methodology for synthesizing 2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylates has been developed, utilizing anhydrous iron(III) chloride as a catalyst. The synthesized compounds showed promising in vitro antibacterial and antifungal activity, comparable to reference drugs like Ciprofloxacin and Nystatin (Sakram, Madhu, Sonyanaik, Rambabu, Ravi, & Kurumanna, 2018).

Fluoronaphthyridines as Antibacterial Agents

Fluoronaphthyridines, including 5-substituted-6-fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, have been synthesized and tested for antibacterial activities. These compounds have shown enhanced in vitro and in vivo activity, indicating potential as therapeutic agents (Bouzard, Di Cesare, Essiz, Jacquet, Ledoussal, Remuzon, Kessler, & Fung-Tomc, 1992).

Synthesis of Nalidixic Acid and Related Compounds

The synthesis of compounds like nalidixic acid, an antibacterial agent, from 1-ethyl-6-fluoro-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid demonstrates the relevance of these derivatives in pharmaceutical chemistry. These processes highlight the importance of 1,8-naphthyridine-3-carboxylates in developing effective antibacterial treatments (Sanchez & Rogowski, 1987).